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Compound of Interest

Compound Name: 4-Hexen-2-one

Cat. No.: B14682572 Get Quote

An In-depth Technical Guide to 4-Hexen-2-one
This technical guide offers a comprehensive overview of 4-Hexen-2-one, an α,β-unsaturated

ketone. It is intended for researchers, scientists, and professionals in drug development,

covering its chemical and physical properties, detailed experimental protocols for its synthesis

and characterization, and relevant reaction pathways.

Chemical Identity and Properties
4-Hexen-2-one, also known as methylallyl acetone, is an organic compound featuring a ketone

functional group and a carbon-carbon double bond.[1][2] The conjugated enone system is a

key feature, influencing its reactivity.[2]
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Identifier Value Source

IUPAC Name (4E)-hex-4-en-2-one [3]

Synonyms
2-Hexen-5-one, Methylallyl

acetone
[1][2][3]

CAS Number 25659-22-7 [2][3]

Molecular Formula C₆H₁₀O [2][3]

Molecular Weight 98.14 g/mol [3]

InChI Key
YRXUQYBLFBZHNE-

ONEGZZNKSA-N
[2][3]

| Canonical SMILES | C/C=C/CC(=O)C |[3] |

Table 2: Physicochemical Properties

Property Value Source

Appearance
Colorless to pale yellow
liquid (estimated)

Boiling Point
124.0 to 125.0 °C @ 760

mmHg (estimated)

Flash Point
27.0 °C (81.0 °F) - closed cup

(estimated)

Solubility
15,830 mg/L in water @ 25 °C

(estimated)

logP (Octanol/Water) 1.193 to 1.542 (estimated)

| Vapor Pressure | 12.7 mmHg @ 25 °C (estimated) | |

Synthesis Protocols
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The synthesis of α,β-unsaturated ketones like 4-Hexen-2-one is commonly achieved through

reactions that form carbon-carbon bonds, such as the Aldol Condensation and the Wittig

reaction.[4][5]

The Aldol Condensation is a foundational method for forming C-C bonds and is highly effective

for synthesizing enones.[4][6] A crossed aldol condensation between acetone and

crotonaldehyde (but-2-enal) can yield 4-Hexen-2-one. However, controlling the reaction to

prevent self-condensation and other side products is critical for achieving a good yield.[7]

Objective: To synthesize 4-Hexen-2-one via a base-catalyzed crossed aldol condensation.

Materials:

Acetone

Crotonaldehyde (but-2-enal)

Sodium hydroxide (NaOH) or similar base

Ethanol (solvent)

Diethyl ether (extraction solvent)

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Stirring and heating apparatus

Experimental Protocol:

Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve sodium

hydroxide in ethanol to prepare a basic solution. Cool the mixture in an ice bath.

Reaction: Slowly add acetone to the cooled basic solution while stirring. After a few minutes

of stirring, begin the dropwise addition of crotonaldehyde to the mixture. The slow addition is

crucial to favor the crossed condensation product.[7]
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Monitoring: After the addition is complete, allow the reaction to stir at room temperature.

Monitor the progress of the reaction using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Workup: Once the reaction is complete, neutralize the mixture with a dilute acid. Transfer the

mixture to a separatory funnel and extract the product with diethyl ether.

Purification: Wash the combined organic layers with water and then with brine. Dry the

organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using a

rotary evaporator.

Isolation: Purify the resulting crude product by fractional distillation under reduced pressure

to obtain pure 4-Hexen-2-one.[7]
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Workflow for Aldol Condensation Synthesis

Preparation Reaction

Workup & Purification

Dissolve NaOH in Ethanol
Cool in Ice Bath

Add Acetone to Base Slowly Add Crotonaldehyde

Stir at Room Temp
Monitor via TLC/GC

Neutralize Mixture Extract with Diethyl Ether Dry & Evaporate Solvent Fractional Distillation productPure 4-Hexen-2-one
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General Analytical Workflow for Product Characterization

Sample Preparation

Spectroscopic Analysis

Data Interpretation

Conclusion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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